Cas no 63512-62-9 (S-[2-(dimethylamino)ethyl] butanethioate)

S-[2-(dimethylamino)ethyl] butanethioate structure
63512-62-9 structure
Product Name:S-[2-(dimethylamino)ethyl] butanethioate
CAS No:63512-62-9
MF:C8H17NOS
MW:175.291681051254
CID:960382
PubChem ID:113320
Update Time:2025-04-19

S-[2-(dimethylamino)ethyl] butanethioate Chemical and Physical Properties

Names and Identifiers

    • S-[2-(dimethylamino)ethyl] butanethioate
    • Butanethioic acid, S-(2-(dimethylamino)ethyl) ester
    • S-(2-(Dimethylamino)ethyl) butanethioate
    • DTXSID9069922
    • DSJJEJHMVGHXTN-UHFFFAOYSA-N
    • NS00035484
    • DB-221820
    • EINECS 264-289-7
    • 63512-62-9
    • Butanethioic acid, S-[2-(dimethylamino)ethyl] ester
    • Inchi: 1S/C8H17NOS/c1-4-5-8(10)11-7-6-9(2)3/h4-7H2,1-3H3
    • InChI Key: DSJJEJHMVGHXTN-UHFFFAOYSA-N
    • SMILES: S(C(CCC)=O)CCN(C)C

Computed Properties

  • Exact Mass: 175.10321
  • Monoisotopic Mass: 175.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 0.979
  • Boiling Point: 221.3°C at 760 mmHg
  • Flash Point: 87.6°C
  • Refractive Index: 1.48
  • PSA: 20.31
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